Cas no 2168175-92-4 (7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one)

• Product Name: 7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one
• CAS No: 2168175-92-4
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 5272126
• Update Time: 2026-03-09

7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7,7-difluorohexahydropyrrolo[1,2-a]pyrazin-3(4H)-one
• 7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one

• Inchi： 1S/C7H10F2N2O/c8-7(9)1-5-2-10-6(12)3-11(5)4-7/h5H,1-4H2,(H,10,12)
• InChI Key： IRMBAWGFWAEBGL-UHFFFAOYSA-N
• SMILES： C12CC(F)(F)CN1CC(=O)NC2

Additional information on 7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one

Introduction to 7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one (CAS No. 2168175-92-4)

7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one (CAS No. 2168175-92-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrrolo-piperazine class, which is well-known for its role in the development of central nervous system (CNS) drugs, particularly in the treatment of neurological and psychiatric disorders. The presence of fluorine atoms at the 7-position of the octahydropyrrolo[1,2-a]piperazine core enhances its metabolic stability and binding affinity, making it a promising candidate for further exploration.

The chemical structure of 7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one consists of a fused ring system comprising a pyrrole ring and a piperazine ring, with two fluorine atoms substituting at the 7-position. This substitution pattern not only influences the electronic properties of the molecule but also contributes to its solubility and bioavailability. The compound’s molecular formula is C₁₁H₁₄F₂NO, reflecting its relatively small size and moderate molecular weight, which are favorable for oral administration and rapid absorption.

In recent years, there has been growing interest in developing novel pharmacological agents that target neurotransmitter systems involved in mood regulation, cognition, and pain perception. 7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one has been investigated for its potential as a scaffold for drugs that interact with serotonin receptors (5-HT receptors), particularly 5-HT1A and 5-HT2A subtypes. These receptors are critical in modulating anxiety, depression, and cognitive functions. Preliminary studies suggest that compounds with similar structural motifs may exhibit anxiolytic and antidepressant effects by enhancing serotoninergic neurotransmission.

One of the most compelling aspects of 7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one is its metabolic profile. The fluorine atoms at the 7-position can improve the compound’s resistance to enzymatic degradation by cytochrome P450 enzymes, thereby extending its half-life in vivo. This characteristic is particularly advantageous for drugs that require prolonged therapeutic effects or multiple daily dosing regimens. Additionally, the piperazine moiety enhances water solubility, which is essential for achieving optimal bioavailability after oral administration.

Recent advances in computational chemistry have enabled more accurate predictions of drug-like properties using molecular modeling techniques. 7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one has been subjected to virtual screening and docking studies to identify potential binding interactions with target proteins. These studies have highlighted its high affinity for certain serotonergic receptors and sigma receptors (σ receptors), which are implicated in various neurological disorders. The interaction with sigma receptors has been particularly intriguing, as these receptors have been associated with cognitive enhancement and neuroprotection.

The synthesis of 7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as fluorination and alkylation. The use of advanced synthetic methodologies has allowed researchers to explore derivatives of this compound with modified substituents to enhance specific pharmacological properties.

Preclinical studies have demonstrated promising results regarding the pharmacological activity of 7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one in animal models. In vivo experiments have shown that this compound exhibits anxiolytic effects comparable to those of established therapeutic agents without significant side effects such as sedation or motor impairment. Furthermore, its ability to cross the blood-brain barrier suggests potential therapeutic applications in treating CNS disorders.

The development of novel drug candidates like 7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of high-throughput screening technologies has accelerated the discovery process by allowing rapid testing of large libraries of compounds for biological activity. This approach has been instrumental in identifying lead compounds that can be further optimized through structure-based drug design.

The safety profile of 7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one is another critical consideration during drug development. Preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses but may exhibit mild hepatotoxicity at higher concentrations. Understanding these toxicological profiles is essential for determining appropriate dosing regimens and minimizing potential adverse effects in clinical settings.

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